![molecular formula C7H4F3N3O B2860785 2-[6-Hydroxy-5-(trifluoromethyl)pyridazin-3-yl]acetonitrile CAS No. 866474-45-5](/img/structure/B2860785.png)
2-[6-Hydroxy-5-(trifluoromethyl)pyridazin-3-yl]acetonitrile
Overview
Description
“2-[6-Hydroxy-5-(trifluoromethyl)pyridazin-3-yl]acetonitrile” is a chemical compound with the CAS Number: 866474-45-5 . It has a molecular weight of 203.12 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI Code for this compound is 1S/C7H4F3N3O/c8-7(9,10)5-3-4(1-2-11)12-13-6(5)14/h3H,1H2,(H,13,14) . This indicates that the compound has 7 carbon atoms, 4 hydrogen atoms, 3 fluorine atoms, 3 nitrogen atoms, and 1 oxygen atom .Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 203.12 . The compound’s InChI Code is 1S/C7H4F3N3O/c8-7(9,10)5-3-4(1-2-11)12-13-6(5)14/h3H,1H2,(H,13,14) .Scientific Research Applications
Agrochemical Applications
Trifluoromethylpyridines, which include “2-[6-Hydroxy-5-(trifluoromethyl)pyridazin-3-yl]acetonitrile”, are key structural motifs in active agrochemical ingredients . They are used in the protection of crops from pests . Fluazifop-butyl was the first derivative introduced to the agrochemical market, and since then, more than 20 new derivatives have acquired ISO common names .
Pharmaceutical Applications
Trifluoromethylpyridines are also used in the pharmaceutical industry . Five pharmaceutical products containing the trifluoromethylpyridine moiety have been granted market approval, and many candidates are currently undergoing clinical trials .
Veterinary Applications
In the veterinary industry, two products containing the trifluoromethylpyridine moiety have been granted market approval .
Synthesis of Crop-Protection Products
Among trifluoromethylpyridine derivatives, 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF), which is used as a chemical intermediate for the synthesis of several crop-protection products, is in the highest demand .
Medicinal Chemistry
1,2,3-Triazole-fused pyrazines and pyridazines, which include “2-[6-Hydroxy-5-(trifluoromethyl)pyridazin-3-yl]acetonitrile”, have shown potent mesenchymal–epithelial transition factor (c-Met) protein kinase inhibition . They have also shown GABA A allosteric modulating activity .
Use in Solar Cells
These compounds have been incorporated into polymers for use in solar cells .
Inhibition of β-secretase 1 (BACE-1)
These compounds have demonstrated β-secretase 1 (BACE-1) inhibition .
Catalysis
“2-[6-Hydroxy-5-(trifluoromethyl)pyridazin-3-yl]acetonitrile” has useful applications in catalysis .
Safety and Hazards
Future Directions
Trifluoromethylpyridine derivatives, which this compound is a part of, have gained a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds . With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production . Therefore, the study and application of these compounds are expected to continue to grow in the future .
properties
IUPAC Name |
2-[6-oxo-5-(trifluoromethyl)-1H-pyridazin-3-yl]acetonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F3N3O/c8-7(9,10)5-3-4(1-2-11)12-13-6(5)14/h3H,1H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ORJHOVVSZMQJMK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=O)NN=C1CC#N)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F3N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[6-Hydroxy-5-(trifluoromethyl)pyridazin-3-yl]acetonitrile | |
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